N-(4-(2-((4-(1H-pyrazol-1-yl)phenyl)amino)-2-oxoethyl)thiazol-2-yl)cyclopentanecarboxamide

• IUPAC Name: N-[4-[2-oxo-2-(4-pyrazol-1-ylanilino)ethyl]-1,3-thiazol-2-yl]cyclopentanecarboxamide
• InChI: InChI=1S/C20H21N5O2S/c26-18(22-15-6-8-17(9-7-15)25-11-3-10-21-25)12-16-13-28-20(23-16)24-19(27)14-4-1-2-5-14/h3,6-11,13-14H,1-2,4-5,12H2,(H,22,26)(H,23,24,27)
• InChI Key: FJVUVUQSPHJMCB-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)C(=O)NC2=NC(=CS2)CC(=O)NC3=CC=C(C=C3)N4C=CC=N4
• Molecular Formula: C20H21N5O2S
• Molecular Weight: 395.5 g/mol

Description

The compound contains several functional groups including a pyrazole ring, a thiazole ring, and a carboxamide group. Pyrazole is a five-membered ring with two nitrogen atoms, known for its role in many biologically active compounds. Thiazole, another five-membered ring containing sulfur and nitrogen, is also a common motif in various pharmaceuticals. The carboxamide group is a functional group consisting of a carbonyl (C=O) and amine (NH2), which is often involved in protein structures.

Chemical Reactions Analysis

The reactivity of this compound would likely depend on the specific conditions and reagents used. The pyrazole and thiazole rings might undergo electrophilic substitution or act as ligands in coordination compounds.

Scientific Research Applications

Cancer Treatment: CDK2 Inhibition

Cyclin-dependent kinase 2 (CDK2) plays a crucial role in cell cycle regulation. Researchers have been keenly interested in developing CDK2 inhibitors for cancer treatment. . Key points include:

Antileishmanial and Antimalarial Properties

Pyrazole-bearing compounds are known for their diverse pharmacological effects. While the specific compound hasn’t been directly studied for antileishmanial or antimalarial activities, it’s worth noting that pyrazoles have demonstrated such properties. Further research could explore its potential in these areas.

Mechanism of Action

The mechanism of action would depend on the specific biological target of this compound. Compounds containing pyrazole and thiazole rings have been found to exhibit a wide range of biological activities, including antibacterial, antifungal, anti-inflammatory, and antitumor activities.

Future Directions

Given the wide range of biological activities exhibited by compounds containing pyrazole and thiazole rings, this compound could potentially be explored for various pharmaceutical applications.